Sodium 3-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(3-sulfonatopropyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)propane-1-sulfonate

• Molecular Formula: C36H42ClN2NaO6S2
• Molecular Weight: 721.3 g/mol
• IUPAC Name: sodium;3-[(2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-[3,3-dimethyl-1-(3-sulfonatopropyl)indol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindol-1-yl]propane-1-sulfonate
• InChI: InChI=1S/C36H43ClN2O6S2.Na/c1-35(2)28-14-5-7-16-30(28)38(22-10-24-46(40,41)42)32(35)20-18-26-12-9-13-27(34(26)37)19-21-33-36(3,4)29-15-6-8-17-31(29)39(33)23-11-25-47(43,44)45;/h5-8,14-21H,9-13,22-25H2,1-4H3,(H-,40,41,42,43,44,45);/q;+1/p-1
• InChI Key: DIKZRBGLKOXIJQ-UHFFFAOYSA-M
• Isomeric SMILES: CC1(C2=CC=CC=C2[N+](=C1/C=C/C3=C(/C(=C/C=C\4/C(C5=CC=CC=C5N4CCCS(=O)(=O)[O-])(C)C)/CCC3)Cl)CCCS(=O)(=O)[O-])C.[Na+]
• Canonical SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4CCCS(=O)(=O)[O-])(C)C)CCC3)Cl)CCCS(=O)(=O)[O-])C.[Na+]

Description

Sodium 3-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(3-sulfonatopropyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)propane-1-sulfonate is a complex organic compound with a molecular formula of C36H42ClN2NaO6S2 and a molecular weight of 721.30 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Sodium 3-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(3-sulfonatopropyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)propane-1-sulfonate involves multiple steps, including the formation of intermediate compounds. The reaction conditions typically involve the use of organic solvents, controlled temperatures, and specific catalysts to facilitate the desired transformations .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include purification steps such as recrystallization or chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

Sodium 3-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(3-sulfonatopropyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)propane-1-sulfonate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfonate derivatives, while reduction can produce different indoline derivatives .

Scientific Research Applications

Sodium 3-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(3-sulfonatopropyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)propane-1-sulfonate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of other complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a component in drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Sodium 3-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(3-sulfonatopropyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)propane-1-sulfonate involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Sodium 3-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(3-sulfonatopropyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)propane-1-sulfonate include:

• Sodium 3-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(3-sulfonatopropyl)-2,3-dihydro-1H-indol-2-ylidene)ethylidene)-1-cyclohexen-1-yl)ethenyl)-3,3-dimethyl-3H-indolium-1-yl)propane-1-sulfonate .
• Sodium 3-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(3-sulfonatopropyl)-1,3-dihydro-2H-indol-2-ylidene)ethylidene)-1-cyclohexen-1-yl)ethenyl)-3,3-dimethyl-3H-indolium-1-yl)propane-1-sulfonate .

Uniqueness

The uniqueness of this compound lies in its specific structural features and the presence of multiple functional groups, which confer distinct chemical and biological properties .